Cas no 155471-60-6 (1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol)
155471-60-6 structure
Product Name:1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
CAS No:155471-60-6
MF:C3H6N4O
MW:114.105939388275
CID:107001
PubChem ID:19986199
Update Time:2025-04-18
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole-5-methanol,a-methyl-
- 1H-Tetrazole-5-methanol, alpha-methyl- (9CI)
- SCHEMBL2908990
- 1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
- EN300-188857
- Z1216833150
- AKOS024047105
- mono-tetrazolyl ethanol
- 155471-60-6
- 1-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
- 1-(2H-tetrazol-5-yl)ethanol
-
- Inchi: 1S/C3H6N4O/c1-2(8)3-4-6-7-5-3/h2,8H,1H3,(H,4,5,6,7)
- InChI Key: ZWYNZPJMZMGOHH-UHFFFAOYSA-N
- SMILES: OC(C)C1N=NNN=1
Computed Properties
- Exact Mass: 114.05428
- Monoisotopic Mass: 114.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.7A^2
- XLogP3: -1
Experimental Properties
- PSA: 74.69
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954935-10mg |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954935-50mg |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H954935-100mg |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-188857-0.05g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 0.05g |
$174.0 | 2023-09-18 | |
| Enamine | EN300-188857-0.1g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 0.1g |
$257.0 | 2023-09-18 | |
| Enamine | EN300-188857-0.25g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 0.25g |
$367.0 | 2023-09-18 | |
| Enamine | EN300-188857-0.5g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 0.5g |
$579.0 | 2023-09-18 | |
| Enamine | EN300-188857-1.0g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 1.0g |
$743.0 | 2023-07-07 | |
| Enamine | EN300-188857-2.5g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 2.5g |
$1454.0 | 2023-09-18 | |
| Enamine | EN300-188857-5.0g |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol |
155471-60-6 | 95% | 5.0g |
$2152.0 | 2023-07-07 |
1-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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